Cas no 1261448-75-2 (4-(Bromomethyl)-3-cyanobenzylamine)

• Product Name: 4-(Bromomethyl)-3-cyanobenzylamine
• CAS No: 1261448-75-2
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 4982392
• Update Time: 2025-06-23

4-(Bromomethyl)-3-cyanobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-cyanobenzylamine

• Inchi： 1S/C9H9BrN2/c10-4-8-2-1-7(5-11)3-9(8)6-12/h1-3H,4-5,11H2
• InChI Key： GXNGPUWZWBYTSX-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CN)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8

Additional information on 4-(Bromomethyl)-3-cyanobenzylamine

4-(Bromomethyl)-3-cyanobenzylamine: A Versatile Compound in Modern Chemical and Pharmaceutical Research

4-(Bromomethyl)-3-cyanobenzylamine (CAS No. 1261448-75-2) is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound features a bromomethyl group and a cyano group attached to a benzylamine backbone, making it a valuable intermediate for the synthesis of complex molecules with diverse biological activities.

The chemical structure of 4-(Bromomethyl)-3-cyanobenzylamine offers several key advantages. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups. Meanwhile, the cyano group can be readily converted into other functional groups such as carboxylic acids, amides, or amines through well-established chemical transformations. These properties make 4-(Bromomethyl)-3-cyanobenzylamine an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In the realm of medicinal chemistry, 4-(Bromomethyl)-3-cyanobenzylamine has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its use in the synthesis of compounds with potential anticancer, anti-inflammatory, and neuroprotective properties. For instance, researchers at the University of California, San Francisco, have reported the synthesis of a series of derivatives from 4-(Bromomethyl)-3-cyanobenzylamine that exhibit potent inhibitory activity against specific kinases involved in cancer progression. These findings highlight the compound's potential as a lead molecule for further drug discovery efforts.

Beyond its applications in drug development, 4-(Bromomethyl)-3-cyanobenzylamine has also found utility in materials science. The versatile reactivity of the bromomethyl and cyano groups allows for the creation of polymers with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound to synthesize conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 4-(Bromomethyl)-3-cyanobenzylamine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of 3-cyanobenzylamine followed by further functionalization steps. Advances in catalytic methods and green chemistry approaches have led to more efficient and environmentally friendly synthetic strategies. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the benzylamine backbone, expanding the scope of possible derivatives.

In addition to its synthetic utility, 4-(Bromomethyl)-3-cyanobenzylamine has been studied for its biological activity. Preliminary studies have indicated that this compound can modulate specific biological pathways involved in cell signaling and metabolism. For example, researchers at Harvard University have reported that certain derivatives of 4-(Bromomethyl)-3-cyanobenzylamine can inhibit enzymes involved in lipid metabolism, suggesting potential applications in metabolic disorders such as diabetes and obesity.

The safety profile of 4-(Bromomethyl)-3-cyanobenzylamine is an important consideration for its use in both research and industrial settings. While no significant toxicological data is available for this specific compound, general guidelines for handling brominated and cyano-containing compounds should be followed to ensure safe laboratory practices. Proper personal protective equipment (PPE) and ventilation systems are recommended when working with this compound.

In conclusion, 4-(Bromomethyl)-3-cyanobenzylamine (CAS No. 1261448-75-2) is a highly versatile compound with a wide range of applications in modern chemical and pharmaceutical research. Its unique chemical structure enables diverse synthetic transformations and biological activities, making it an invaluable tool for scientists working in various fields. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.